Cas no 1427379-08-5 (1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclopropane-1-carboxylic acid
• CAS No: 1427379-08-5
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5179945
• Update Time: 2026-03-05

1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(1-carboxycyclopropyl)-, 1-(1,1-dimethylethyl) ester
• 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-8-4-5-10(9-15)14(6-7-14)11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key： PKDRWNHLLPRVSI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C2(C(O)=O)CC2)C1

Additional information on 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclopropane-1-carboxylic acid

Introduction to 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclopropane-1-carboxylic Acid (CAS No. 1427379-08-5)

1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclopropane-1-carboxylic acid, identified by its CAS number 1427379-08-5, is a significant compound in the realm of pharmaceutical chemistry and drug development. This molecule, featuring a cyclopropane ring and a piperidine moiety, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a tert-butoxy carbonyl group adds to its complexity, making it a versatile intermediate in the synthesis of more complex pharmaceutical entities.

The cyclopropane ring is a key structural feature of this compound, known for its high reactivity and ability to influence the conformational flexibility of the molecule. This characteristic makes it particularly valuable in the design of bioactive molecules, where spatial constraints can significantly impact biological activity. The piperidine nitrogen provides a hydrogen bond donor site, which can enhance binding interactions with biological targets, such as enzymes and receptors.

In recent years, there has been a growing interest in the development of novel compounds with cyclopropane scaffolds due to their unique pharmacological properties. Cyclopropanes are known to exhibit favorable pharmacokinetic profiles and can be incorporated into drug molecules to improve solubility and metabolic stability. The combination of these features in 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclopropane-1-carboxylic acid positions it as a promising candidate for further exploration in drug discovery.

The tert-butoxy carbonyl group is another critical feature of this compound, serving as a protecting group in peptide synthesis and a key functional handle for further chemical modifications. This group can be selectively removed under specific conditions, allowing for the introduction of other functional groups or the cleavage of the molecule at this site. Such versatility makes it an invaluable tool in synthetic organic chemistry.

Recent studies have highlighted the potential of piperidine derivatives in the development of central nervous system (CNS) drugs. Piperidine moieties are frequently found in approved drugs due to their ability to enhance binding affinity and selectivity. The incorporation of a cyclopropane ring into a piperidine framework, as seen in 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclopropane-1-carboxylic acid, may lead to novel pharmacological entities with enhanced efficacy and reduced side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopropane ring typically involves ring-closing metathesis or other cyclopropanation reactions, while the piperidine moiety is often introduced via nucleophilic substitution or reductive amination. The final step involves the installation of the tert-butoxy carbonyl group, which is typically achieved through reaction with an acyl chloride or an activated ester.

In conclusion, 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclopropane-1-carboxylic acid (CAS No. 1427379-08-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the cyclopropane ring and piperidine nitrogen, make it an attractive scaffold for designing novel bioactive molecules. The presence of a tert-butoxy carbonyl group further enhances its utility as an intermediate in synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.